Cas no 1158487-44-5 (5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride)
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-tert-butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride
- 5-(tert-Butyl)-2-(piperazin-1-yl)benzo[d]oxazole hydrochloride
- 5-tert-butyl-2-(piperazin-1-yl)-1,3-benzoxazole hydrochloride
- 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride
-
- MDL: MFCD11696393
- Inchi: 1S/C15H21N3O.ClH/c1-15(2,3)11-4-5-13-12(10-11)17-14(19-13)18-8-6-16-7-9-18;/h4-5,10,16H,6-9H2,1-3H3;1H
- InChI Key: YDURRBZMWUUCTA-UHFFFAOYSA-N
- SMILES: Cl.O1C2C=CC(=CC=2N=C1N1CCNCC1)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 309
- Topological Polar Surface Area: 41.3
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T019280-100mg |
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride |
1158487-44-5 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | T019280-250mg |
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride |
1158487-44-5 | 250mg |
$ 380.00 | 2022-06-03 | ||
| TRC | T019280-500mg |
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride |
1158487-44-5 | 500mg |
$ 600.00 | 2022-06-03 | ||
| abcr | AB405123-500 mg |
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride |
1158487-44-5 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB405123-1 g |
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride |
1158487-44-5 | 1 g |
€406.00 | 2023-07-19 | ||
| abcr | AB405123-5 g |
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride |
1158487-44-5 | 5 g |
€1,074.00 | 2023-07-19 | ||
| Chemenu | CM115011-1g |
5-tert-butyl-2-piperazin-1-yl-1,3-benzoxazole |
1158487-44-5 | 95% | 1g |
$388 | 2023-11-24 | |
| Chemenu | CM115011-1g |
5-tert-butyl-2-piperazin-1-yl-1,3-benzoxazole |
1158487-44-5 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM115011-5g |
5-tert-butyl-2-piperazin-1-yl-1,3-benzoxazole |
1158487-44-5 | 95% | 5g |
$720 | 2021-08-06 | |
| abcr | AB405123-500mg |
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazole hydrochloride; . |
1158487-44-5 | 500mg |
€333.00 | 2025-02-20 |
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride
Introduction to 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride (CAS No. 1158487-44-5)
5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride (CAS No. 1158487-44-5) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.
The chemical structure of 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride features a benzoxazole core with a tert-butyl group at the 5-position and a piperazine moiety at the 2-position. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.
Recent studies have highlighted the potential of 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride could be a valuable candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride has also demonstrated neuroprotective effects. A study published in the European Journal of Pharmacology found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These neuroprotective properties make it a potential therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, it exhibits low toxicity and minimal side effects in preclinical studies, enhancing its safety profile.
Clinical trials are currently underway to evaluate the efficacy and safety of 5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings have paved the way for further clinical investigations to explore its potential in treating various diseases.
The synthesis of 5-tert-butylbenzoxazole-based compounds like 5-tert-butylbenzoxazole hydrochloride involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and cost-effective routes for producing these compounds on a large scale. For example, a novel one-pot synthesis method described in Organic Letters has significantly reduced the number of steps and improved the overall yield of the synthesis process.
In conclusion, 5-tert-butylbenzoxazole hydrochloride (CAS No. 1158487-44-5) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for drug development in various medical fields. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable addition to the pharmaceutical arsenal.
1158487-44-5 (5-tert-Butyl-2-piperazin-1-yl-1,3-benzoxazolehydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)